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Compound of Interest

Compound Name: Versalide

Cat. No.: B1219986 Get Quote

A detailed guide for researchers and drug development professionals on the structural,

synthetic, and biological profiles of two widely recognized synthetic fragrances.

Versalide and Tonalide are two prominent members of the polycyclic musk family, a class of

synthetic compounds valued for their rich, musk-like aromas and fixative properties in the

fragrance industry. Despite their similar olfactory characteristics and shared molecular formula,

their distinct structural arrangements give rise to differences in their physicochemical

properties, synthetic routes, and biological activities. This guide provides a comprehensive

comparison of Versalide and Tonalide, presenting key experimental data and methodologies to

inform researchers, scientists, and drug development professionals.

Structural Comparison: Isomers with Distinct
Architectures
Versalide and Tonalide are structural isomers, both possessing the chemical formula C₁₈H₂₆O

and a molecular weight of 258.4 g/mol .[1][2] Their core structure is a substituted

tetrahydronaphthalene ring system. However, the arrangement of the alkyl and acetyl groups

on this core scaffold differentiates them, leading to unique three-dimensional shapes that

influence their interaction with biological systems.

Versalide, chemically known as 1-(3-ethyl-5,5,8,8-tetramethyl-6,7-dihydronaphthalen-2-

yl)ethanone, features an ethyl group at the 3-position and an acetyl group at the 2-position of

the naphthalene ring.[1] In contrast, Tonalide, or 1-(3,5,5,6,8,8-hexamethyl-5,6,7,8-tetrahydro-
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2-naphthalenyl)ethanone, has a methyl group at the 3-position and an additional methyl group

at the 6-position, with the acetyl group also at the 2-position.[2]

Versalide

Tonalide
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Figure 1. Chemical structures of Versalide and Tonalide.

Physicochemical Properties
The subtle differences in their molecular architecture influence their physical and chemical

properties. A summary of their key physicochemical data is presented in the table below. It is

important to note that due to limited experimental data for Versalide, some of its reported

values are calculated or inferred from data on Tonalide.[3]
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Property Versalide Tonalide

IUPAC Name

1-(3-ethyl-5,5,8,8-tetramethyl-

6,7-dihydronaphthalen-2-

yl)ethanone[1]

1-(3,5,5,6,8,8-hexamethyl-

5,6,7,8-tetrahydro-2-

naphthalenyl)ethanone[2]

CAS Number 88-29-9[1] 21145-77-7, 1506-02-1[3]

Molecular Formula C₁₈H₂₆O[1] C₁₈H₂₆O[2]

Molecular Weight 258.4 g/mol [1] 258.4 g/mol [2]

Appearance Colorless crystals[4][5] White crystalline solid[6]

Melting Point 45-47 °C[4][7] 55-60 °C[6][8]

Boiling Point 130 °C at 2 mmHg[7]
~326-350 °C at 760 mmHg[6]

[9]

Solubility
Insoluble in water; soluble in

alcohol[4][5]

Insoluble in water; soluble in

ethanol, methanol,

isopropanol[9]

log Kow (Octanol-Water

Partition Coefficient)
5.5 (calculated)[10] 5.3 - 5.7 (experimental)[11]

Synthesis Methodologies
The industrial synthesis of both Versalide and Tonalide typically involves Friedel-Crafts

reactions to construct the substituted tetrahydronaphthalene core.

Versalide Synthesis
The synthesis of Versalide is a multi-step process that commences with the reaction of

ethylbenzene and 2,5-dichloro-2,5-dimethylhexane.[4][12] This initial step forms the

tetrahydronaphthalene backbone. Subsequent acylation introduces the acetyl group to yield

Versalide. Purification is typically achieved through distillation.[12] While the general pathway

is known, detailed, publicly available experimental protocols are scarce.

Tonalide Synthesis: A Detailed Experimental Protocol
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The synthesis of Tonalide is well-documented, often involving a two-step Friedel-Crafts reaction

sequence. A representative experimental protocol based on patent literature is outlined below.

[13][14]

Step 1: Friedel-Crafts Alkylation to form 1,1,3,4,4,6-hexamethyl-1,2,3,4-tetrahydronaphthalene

(HMT)

Reactants: p-cymene, 2,3-dimethyl-1-butene, and tert-butyl chloride.

Catalyst: A mixed Lewis acid catalyst, such as anhydrous aluminum trichloride (AlCl₃) and

concentrated sulfuric acid.[13]

Solvent: A non-polar solvent like cyclohexane or benzene.[13]

Procedure:

To a cooled, stirred solution of the Lewis acid catalyst in the solvent, a mixture of p-

cymene, 2,3-dimethyl-1-butene, and tert-butyl chloride is added dropwise, maintaining the

reaction temperature below 35 °C.[13]

After the addition is complete, the reaction is stirred for an additional 0.5-1 hour.[13]

The reaction mixture is then quenched by pouring it into ice water.

The organic layer is separated, washed with a sodium carbonate solution until neutral, and

then dried.

The solvent is removed, and the crude product (HMT) is purified by distillation.

Step 2: Friedel-Crafts Acylation to form Tonalide

Reactants: HMT and acetyl chloride.

Catalyst: Anhydrous aluminum trichloride (AlCl₃).[14]

Solvent: An ether solvent such as methyl tert-butyl ether.[13]

Procedure:
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Anhydrous aluminum trichloride is suspended in the solvent and cooled.

Acetyl chloride is added slowly to the cooled suspension.

A solution of HMT in the same solvent is then added dropwise to the mixture.[13]

The reaction is stirred for approximately 1-3 hours after the addition is complete.[14]

The reaction is quenched with ice water.

The organic layer is separated, washed, dried, and the solvent is evaporated.

The final product, Tonalide, is purified by recrystallization from ethanol.

Step 1: Friedel-Crafts Alkylation

Step 2: Friedel-Crafts Acylation

p-Cymene

Friedel-Crafts Alkylation
(AlCl₃, H₂SO₄)

2,3-Dimethyl-1-butene tert-Butyl chloride

1,1,3,4,4,6-Hexamethyl-
1,2,3,4-tetrahydronaphthalene (HMT)

Friedel-Crafts Acylation
(AlCl₃)

Acetyl Chloride

Tonalide
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Figure 2. General workflow for the synthesis of Tonalide.

Biological Activity and Toxicity Profile
The biological activities of Versalide and Tonalide have been the subject of numerous studies,

particularly concerning their potential toxicity.

Parameter Versalide Tonalide

Acute Oral LD₅₀ (rat) 260 - 316 mg/kg[1][15] 570 - 1377 mg/kg[16]

Acute Dermal LD₅₀ (rat) 584 mg/kg[1][15] > 5000 mg/kg[16]

Primary Biological Effect
Neurotoxicity at high

concentrations[12]

Potential endocrine

disruption[17]

Versalide
Versalide has been shown to exhibit neurotoxic effects at higher concentrations.[12] Studies in

animal models have indicated that exposure can lead to hyperactivity followed by depression,

suggesting significant effects on the central nervous system.[12] Due to these neurotoxicity

concerns, the use of Versalide in fragrance preparations has been largely discontinued.[4][5]

Experimental Protocol for Acute Toxicity Testing (General)

Acute toxicity studies, such as those determining LD₅₀ values, are typically conducted in

accordance with standardized guidelines, for example, from the Organisation for Economic Co-

operation and Development (OECD). A general protocol involves:

Test Animals: Healthy, young adult rodents (e.g., rats or mice) are used.

Dosage: The test substance is administered in graduated doses to several groups of

animals. A control group receives the vehicle only.

Administration: For oral toxicity, the substance is typically administered by gavage. For

dermal toxicity, it is applied to a shaved area of the skin.
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Observation: Animals are observed for a set period (e.g., 14 days) for signs of toxicity and

mortality.[16]

Data Analysis: The LD₅₀, the dose estimated to be lethal to 50% of the test animals, is

calculated using statistical methods.

Tonalide
Tonalide has been investigated for its potential as an endocrine disruptor, with some studies

suggesting weak estrogenic activity.[17] However, in vivo studies have not consistently

demonstrated significant endocrine-related effects.[16] Tonalide is considered to have

moderate acute oral toxicity and low acute dermal toxicity.[16] It has been detected in human

tissues, including breast milk and adipose tissue, indicating its potential for bioaccumulation.

[16]

Conclusion
Versalide and Tonalide, while serving similar purposes in the fragrance industry, are distinct

chemical entities with notable differences in their structure, synthesis, and biological profiles.

Tonalide is generally considered to have a more favorable toxicological profile than Versalide,

which has been largely phased out due to neurotoxicity concerns. The detailed synthetic

protocol for Tonalide provides a clear pathway for its production, while the synthesis of

Versalide is less specifically documented in open literature. For researchers and professionals

in drug development, understanding these differences is crucial for assessing the potential

applications and risks associated with these and other related polycyclic musk compounds.

Further research into the detailed mechanisms of their biological activities and their

environmental fate is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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